5-Ethynyl-2’-deoxycytidine
5-Ethynyl-2’-deoxycytidine
Brand Name:
Vulcanchem
CAS No.:
69075-47-4
VCID:
VC0116413
InChI:
InChI=1S/C11H13N3O4/c1-2-6-4-14(11(17)13-10(6)12)9-3-7(16)8(5-15)18-9/h1,4,7-9,15-16H,3,5H2,(H2,12,13,17)/t7-,8+,9+/m0/s1
SMILES:
C#CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)O
Molecular Formula:
C11H13N3O4
Molecular Weight:
251.24 g/mol
5-Ethynyl-2’-deoxycytidine
CAS No.: 69075-47-4
Reference Standards
VCID: VC0116413
Molecular Formula: C11H13N3O4
Molecular Weight: 251.24 g/mol
| CAS No. | 69075-47-4 |
|---|---|
| Product Name | 5-Ethynyl-2’-deoxycytidine |
| Molecular Formula | C11H13N3O4 |
| Molecular Weight | 251.24 g/mol |
| IUPAC Name | 4-amino-5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C11H13N3O4/c1-2-6-4-14(11(17)13-10(6)12)9-3-7(16)8(5-15)18-9/h1,4,7-9,15-16H,3,5H2,(H2,12,13,17)/t7-,8+,9+/m0/s1 |
| Standard InChIKey | HMJSYXIPNSASJY-DJLDLDEBSA-N |
| Isomeric SMILES | C#CC1=CN(C(=O)N=C1N)[C@H]2C[C@@H]([C@H](O2)CO)O |
| SMILES | C#CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)O |
| Canonical SMILES | C#CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)O |
| Synonyms | 2’-Deoxy-5-ethynylcytidine; EdC |
| PubChem Compound | 15036533 |
| Last Modified | Nov 11 2021 |
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